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Compound of Interest

Compound Name: C.l. Pigment Red 52, disodium salt

Cat. No.: B1497102

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C.l. Pigment Red 52, disodium
salt (CAS 5858-82-2), a monoazo colorant. This document consolidates available data on its
chemical and physical properties, synthesis, analytical methodologies, and toxicological profile.
Furthermore, it explores the potential relevance of its structural motifs in the context of drug
development, particularly concerning azo compounds and sulfonated aromatics.

Chemical and Physical Properties

C.l. Pigment Red 52, disodium salt, with the Colour Index name Pigment Red 52 and number
15860, is primarily known as a chemical intermediate in the production of laked pigments. The
“laking" process, which involves precipitation with metal salts, converts the water-soluble
disodium salt into insoluble pigments such as C.I. Pigment Red 52:1 (calcium salt) and C.1.
Pigment Red 52:2 (manganese salt).[1] Consequently, extensive physicochemical data for the
isolated disodium salt is limited in publicly available literature. The information presented below
is a compilation of available data for the disodium and closely related monosodium salts.

Table 1: Chemical Identifiers and Properties of C.l. Pigment Red 52, Disodium Salt
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Property

Value

Reference(s)

Chemical Name

Disodium 4-[(4-chloro-5-
methyl-2-
sulfonatophenyl)azo]-3-
hydroxy-2-naphthoate

C.l. Name Pigment Red 52 [2]

C.l. Number 15860 [2]
CAS Number 5858-82-2 [21[3114]
Molecular Formula C1sH11CIN2Naz206S [2][3]1[4]
Molecular Weight 464.78 g/mol [3114]
Appearance Brilliant red powder [2]

Table 2: Physicochemical Data for C.l. Pigment Red 52 and its Salts
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Compound

Property Value

Form

Notes Reference(s)

Soluble in water

Solubility (forms a yellow- Disodium Salt

red solution)

Insoluble in
ethanol. The
agueous solution
forms a dark red
precipitate with
concentrated
hydrochloric
acid.

No data available

Melting Point for the disodium

salt.

Azo pigments
generally do not

have a sharp

melting point and

tend to [5]
decompose at
elevated

temperatures
(200-400°C).

Crystal System Triclinic Monosodium Salt

Data from single-
crystal X-ray

diffraction of a

DMSO solvate [1]
hydrate of the
monosodium salt

at 173 K.

Synthesis of C.I. Pigment Red 52, Disodium Salt

The synthesis of C.I. Pigment Red 52 is a two-step process involving diazotization followed by

an azo coupling reaction. The resulting product is the disodium salt, which can then be used in

subsequent laking processes.

Experimental Protocol
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The following protocol is based on the synthesis of the parent Pigment Red 52, which exists as

the disodium salt in the reaction mixture before any laking or specific salt formation steps.

Step 1: Diazotization of 2-Amino-5-chloro-p-toluenesulfonic acid

Dissolve 2-Amino-5-chloro-p-toluenesulfonic acid (0.1 mol) in water with sodium hydroxide.

Cool the solution to 0-5°C.

Add concentrated hydrochloric acid, followed by a solution of sodium nitrite (NaNO3z) in
water.

Stir the resulting suspension for a duration appropriate to ensure complete formation of the
diazonium salt. The temperature should be maintained at 0-5°C to ensure the stability of the
diazonium salt.

Any excess nitrous acid can be neutralized by the addition of amidosulfonic acid.

Step 2: Azo Coupling with 3-Hydroxy-2-naphthoic acid (-oxynaphthoic acid)

In a separate vessel, dissolve 3-Hydroxy-2-naphthoic acid (0.1 mol) in an agueous solution
of sodium hydroxide.

Maintain the temperature of this alkaline solution between 10-15°C.

Slowly add the diazonium salt suspension from Step 1 to the solution of 3-Hydroxy-2-
naphthoic acid.

During the addition, maintain the alkaline pH of the reaction mixture (typically between 9 and
11) by adding a sodium hydroxide solution as needed.

After the addition is complete, allow the reaction mixture to stir to ensure the completion of
the coupling reaction. The product of this reaction is the water-soluble C.l. Pigment Red 52,
disodium salt.

The following diagram illustrates the workflow for the synthesis of C.l. Pigment Red 52,

disodium salt.

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b1497102?utm_src=pdf-body
https://www.benchchem.com/product/b1497102?utm_src=pdf-body
https://www.benchchem.com/product/b1497102?utm_src=pdf-body
https://www.benchchem.com/product/b1497102?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Step 1: Diazotization

NaNO:z / HCI
0-5°C

Diazonium Salt
Suspension

Reacts with

2-Amino-5-chloro-p-
toluenesulfonic acid

Added to

Step 2: Azo Coupling v

3-Hydroxy-2-naphthoic acid Couples with C.I. Pigment Red 52,
in NaOH solution Disodium Salt Solution

Click to download full resolution via product page
Synthesis workflow for C.l. Pigment Red 52, disodium salt.

Analytical and Characterization Methods

A variety of analytical techniques can be employed for the identification and characterization of
C.l. Pigment Red 52, disodium salt.

Table 3: Analytical Methods for the Characterization of Azo Pigments
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Technique

Application

Expected Observations

High-Performance Liquid
Chromatography (HPLC)

Separation and quantification

Areversed-phase HPLC
method with a C18 column and
a mobile phase of acetonitrile
and a buffered aqueous
solution is typically used for the
analysis of azo dyes. Detection
is commonly performed using
a UV-Vis or diode array

detector.

Liquid Chromatography-Mass
Spectrometry (LC-MS)

Identification and structural

elucidation

Provides molecular weight
information and fragmentation
patterns that can confirm the
identity of the pigment and its

impurities.

Fourier-Transform Infrared
(FTIR) Spectroscopy

Identification of functional

groups

The FTIR spectrum would be
expected to show
characteristic absorption
bands for N-H, C=0 (from the
carboxylic acid), S=0O (from the
sulfonic acid), and the azo

group (-N=N-).

Raman Spectroscopy

Structural analysis and

identification

Raman spectroscopy is a
valuable non-destructive
technique for pigment
identification. The spectrum
would provide a characteristic
fingerprint based on the
vibrational modes of the

molecule.

UV-Visible Spectroscopy

Color properties and

quantification

The UV-Vis spectrum in a
suitable solvent (e.g., water)
will show characteristic

absorption maxima in the
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visible region, which is

responsible for its red color.

1H and 3C NMR spectroscopy
can provide detailed
information about the chemical
Nuclear Magnetic Resonance ) o structure, although obtaining
Detailed structural elucidation _ ,
(NMR) Spectroscopy high-quality spectra of
pigments can sometimes be
challenging due to solubility

and aggregation issues.

TGA can be used to assess
the thermal stability of the
pigment by measuring its

. . . weight loss as a function of
Thermogravimetric Analysis

Thermal stability temperature. Azo pigments
(TGA)

typically show decomposition
at high temperatures rather

than a distinct melting point.[2]

[6]L7]

The following diagram illustrates a general experimental workflow for the analysis of an azo
pigment like C.I. Pigment Red 52.
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General analytical workflow for an azo pigment.

Toxicological Profile

Specific toxicological data for C.I. Pigment Red 52, disodium salt is not readily available. The
toxicological information for azo colorants is highly dependent on their structure, solubility, and
potential to be metabolized to constituent aromatic amines. In general, insoluble pigments are
considered to have low bioavailability and therefore low toxicity.[5][8] However, water-soluble
azo dyes can be metabolized by azoreductases in the liver or by intestinal microflora, which
cleave the azo bond to release the component aromatic amines.[9][10][11] The toxicity of these
amines is then of primary concern.

It is important to distinguish C.I. Pigment Red 52 from C.I. Acid Red 52, as the latter has been
the subject of more extensive toxicological evaluation by regulatory bodies.[12] While
structurally different, the studies on Acid Red 52 and other azo dyes provide a general
framework for assessing potential hazards.

General Toxicological Considerations for Azo Dyes:

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1497102?utm_src=pdf-body-img
https://www.benchchem.com/product/b1497102?utm_src=pdf-body
https://www.bfr.bund.de/cm/343/general-hazard-profile-of-pigments.pdf
https://www2.mst.dk/udgiv/publications/1999/87-7909-548-8/html/kap06_eng.htm
https://www.tandfonline.com/doi/abs/10.1080/10643389309388453
https://pubmed.ncbi.nlm.nih.gov/1381050/
https://pubmed.ncbi.nlm.nih.gov/27635691/
https://ec.europa.eu/health/ph_risk/committees/04_sccp/docs/sccp_o_137.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Acute Toxicity: Most azo pigments exhibit very low acute toxicity.[8]
o Dermal and Eye Irritation: Some azo dyes may cause skin and eye irritation.[13]

o Mutagenicity and Carcinogenicity: The primary concern with some azo dyes is their potential
to be metabolized to carcinogenic aromatic amines.[9][11][14] HowevVer, sulfonation of the
aromatic rings has been shown to decrease the mutagenic activity of some azo compounds.
[10] Azo pigments that are practically insoluble have not been shown to be carcinogenic in
animal studies.[8][15]

Relevance to Drug Development

While C.I. Pigment Red 52, disodium salt is not a pharmaceutical agent, its chemical
structure, containing both an azo linkage and sulfonated naphthalene moieties, is relevant to
several areas of drug development.

Azo Compounds in Colon-Specific Drug Delivery

The azo bond is relatively stable in the upper gastrointestinal tract but can be cleaved by
azoreductases produced by colonic bacteria. This property has been exploited to design
prodrugs and drug delivery systems that target the colon.[6][7][16] An azo compound can be
used to link a drug to a carrier molecule, with the drug being released upon cleavage of the azo
bond in the colon. This is particularly useful for treating local conditions such as inflammatory
bowel disease or for the delivery of drugs that are poorly absorbed in the upper Gl tract.

The following diagram illustrates the concept of azo-bond cleavage in colon-specific drug
delivery.
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Azo-bond cleavage for colon-targeted drug delivery.

Sulfonated Naphthalenes in Pharmaceutical
Formulations

Naphthalenesulfonate derivatives are used in various pharmaceutical applications. They can
act as dispersing agents, wetting agents, and stabilizers in formulations.[1][17] Their surfactant-
like properties can be beneficial in improving the solubility and bioavailability of poorly water-
soluble drugs.

Azo Compounds as Potential Therapeutic and Imaging
Agents

Aromatic azo compounds have been investigated for a range of biomedical applications
beyond drug delivery. Some have shown antibacterial, antiviral, and antifungal properties.[18]
Additionally, the chromophoric nature of azo dyes makes them suitable for use as imaging
agents and in photodynamic therapy.[16][19][20] The ability to fine-tune the electronic and
photophysical properties of azo compounds through chemical modification makes them
attractive candidates for the development of novel diagnostic and therapeutic tools.

In conclusion, while C.I. Pigment Red 52, disodium salt is an industrial colorant intermediate,
its structural features are pertinent to ongoing research in drug delivery, formulation science,
and the development of new therapeutic and diagnostic agents. A thorough understanding of its
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chemistry and that of related azo compounds can provide valuable insights for researchers in
the pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1497102#what-is-c-i-pigment-red-52-disodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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